Cas no 706766-56-5 ([[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid)

• Product Name: [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid
• CAS No: 706766-56-5
• MF: C₇H₈BrNO₄S₂
• MW: 314.176718711853
• CID: 1072403
• PubChem ID: 4084133
• Update Time: 2025-06-15

[[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid
• 706766-56-5
• 2-(5-Bromo-N-methylthiophene-2-sulfonamido)acetic acid
• SR-01000103561
• SR-01000103561-1
• 2-(5-Bromo-N-methylthiophene-2-sulfonamido)aceticacid
• AKOS000266748
• 2-[(5-bromothiophen-2-yl)sulfonyl-methylamino]acetic acid
• SCHEMBL13272204
• N-[(5-bromothiophen-2-yl)sulfonyl]-N-methylglycine
• [[(5-bromothien-2-yl)sulfonyl](methyl)amino]acetic acid
• STK503973
• (N-methyl-5-bromothiophene-2-sulfonamido)acetic acid
• ALBB-006506

• MDL： MFCD03834409
• Inchi： 1S/C7H8BrNO4S2/c1-9(4-6(10)11)15(12,13)7-3-2-5(8)14-7/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： YGQMCSUBRSQODB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N(C)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 312.90781g/mol
• Monoisotopic Mass: 312.90781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Additional information on [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid

Introduction to [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid and Its Significance in Modern Chemical Research

[[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid (CAS No. 706766-56-5) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its 5-bromothien-2-yl moiety and sulfonyl group, plays a crucial role in the development of novel therapeutic agents and biochemical probes. The detailed exploration of this molecule not only highlights its chemical properties but also underscores its relevance in addressing contemporary challenges in drug discovery and molecular biology.

The structure of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid is meticulously designed to facilitate interactions with biological targets, making it a valuable candidate for further investigation. The presence of the 5-bromothien-2-yl substituent enhances its binding affinity to specific proteins, while the sulfonyl group contributes to its stability and reactivity. These features make the compound particularly interesting for designing inhibitors and modulators of enzyme activity, which is a critical aspect of modern drug development.

In recent years, there has been a growing interest in the use of heterocyclic compounds like [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid in the development of small-molecule drugs. The thiophene ring, a common component in many biologically active molecules, is known for its ability to interact with various biological targets due to its aromaticity and electron-rich nature. The introduction of a bromo atom on the thiophene ring further enhances its pharmacological potential by increasing its lipophilicity and metabolic stability.

One of the most compelling aspects of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid is its potential application in the field of neuroscience research. Emerging studies suggest that compounds with similar structural motifs may have therapeutic effects on neurological disorders by interacting with neurotransmitter receptors and ion channels. The sulfonyl group in this compound is particularly noteworthy, as it has been shown to modulate the activity of certain neurotransmitter receptors, thereby offering a promising avenue for developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the bromination of thieno[2,3-d]pyrimidine derivatives, followed by sulfonylation and subsequent functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino]-acetic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have not only helped in predicting the binding affinity but also in designing analogs with enhanced properties. Such computational approaches are becoming increasingly integral to drug discovery pipelines, enabling researchers to make data-driven decisions.

The pharmacokinetic properties of [[(5-Bromothien-2-yl)sulfonyl](methyl)amino)-acetic acid are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development into a therapeutic agent.

In conclusion, [[(5-Bromothien-2-yl)sulfonyl](methyl)amino)-acetic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structure, characterized by the presence of 5-bromothien-2-yl and sulfonyl groups, positions it as a versatile tool for developing novel drugs targeting various diseases. The combination of experimental synthesis techniques and computational modeling has further enhanced our understanding of this compound's potential applications. As research continues to evolve, it is anticipated that [[(5-Bromothien-2-yl)sulfonyl](methyl)amino)-acetic acid will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.